Cas no 1806773-58-9 (Ethyl 2-(difluoromethyl)-4-iodopyridine-6-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-4-iodopyridine-6-acetate
• CAS No: 1806773-58-9
• MF: C₁₀H₁₀F₂INO₂
• MW: 341.093182086945
• CID: 4848728
• Update Time: 2025-10-28

Ethyl 2-(difluoromethyl)-4-iodopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-4-iodopyridine-6-acetate

• Inchi： 1S/C10H10F2INO2/c1-2-16-9(15)5-7-3-6(13)4-8(14-7)10(11)12/h3-4,10H,2,5H2,1H3
• InChI Key： RJYNIKSYFSOJOF-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)N=C(C=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-4-iodopyridine-6-acetate

Ethyl 2-(difluoromethyl)-4-iodopyridine-6-acetate (CAS No. 1806773-58-9): A Versatile Building Block in Modern Pharmaceutical Synthesis

Ethyl 2-(difluoromethyl)-4-iodopyridine-6-acetate (CAS No. 1806773-58-9) is a highly valuable intermediate in the realm of pharmaceutical chemistry, distinguished by its unique structural features and broad applicability in drug development. This compound, characterized by a pyridine core substituted with a difluoromethyl group, an iodine atom, and an acetic acid ester moiety, has garnered significant attention due to its role in constructing complex molecular architectures essential for modern medicinal chemistry.

The difluoromethyl group is a strategically important substituent in pharmaceuticals, known for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. Its incorporation into molecules often leads to improved pharmacological profiles, making it a preferred choice for medicinal chemists aiming to optimize drug efficacy and safety. In Ethyl 2-(difluoromethyl)-4-iodopyridine-6-acetate, this group is positioned adjacent to the pyridine ring, facilitating further functionalization and diversification of the scaffold.

The presence of an iodine atom at the 4-position of the pyridine ring adds another layer of utility to this compound. Iodinated pyridines are widely employed in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl structures prevalent in many bioactive molecules. The reactivity of the iodine atom allows for seamless integration into larger frameworks, enabling the synthesis of structurally diverse compounds with tailored biological activities.

The acetate ester functionality at the 6-position of the pyridine ring provides a versatile handle for further chemical transformations. Ester groups can be readily modified through hydrolysis, transesterification, or reduction, offering multiple pathways to explore different chemical space. This flexibility is particularly advantageous in drug discovery pipelines, where rapid and efficient derivatization is crucial for identifying lead compounds with optimal pharmacological properties.

In recent years, Ethyl 2-(difluoromethyl)-4-iodopyridine-6-acetate has been leveraged in several cutting-edge research projects aimed at developing novel therapeutic agents. For instance, its application in the synthesis of kinase inhibitors has shown promise in preclinical studies. Kinases are critical targets in oncology and inflammatory diseases, and their inhibition has been a major focus of drug development efforts. The compound's ability to serve as a precursor for constructing kinase-active molecules underscores its significance in this field.

Furthermore, Ethyl 2-(difluoromethyl)-4-iodopyridine-6-acetate has found utility in the development of small-molecule probes for studying protein-protein interactions. These probes are essential tools for elucidating biological pathways and identifying potential drug targets. The compound's structural features allow it to be incorporated into molecules that can selectively bind to specific proteins, facilitating detailed mechanistic studies and leading to the discovery of new therapeutic interventions.

The growing interest in fragment-based drug design has also highlighted the importance of intermediates like Ethyl 2-(difluoromethyl)-4-iodopyridine-6-acetate. Fragment-based approaches rely on identifying small molecular fragments that bind to target proteins with moderate affinity. These fragments can then be linked together or further modified to generate lead compounds with higher potency and selectivity. The compound's versatility makes it an ideal candidate for generating diverse fragments that can be explored in fragment-based drug discovery campaigns.

The synthetic accessibility of Ethyl 2-(difluoromethyl)-4-iodopyridine-6-acetate is another factor contributing to its widespread use. Efficient synthetic routes have been developed that allow for scalable production of this intermediate, ensuring a steady supply for academic and industrial research endeavors. These synthetic strategies often involve multi-step organic transformations that highlight the compound's compatibility with various reaction conditions and reagents.

In conclusion, Ethyl 2-(difluoromethyl)-4-iodopyridine-6-acetate (CAS No. 1806773-58-9) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes and broad applicability make it an indispensable tool for medicinal chemists engaged in drug discovery and development. As research continues to uncover new therapeutic targets and innovative synthetic methodologies, the role of this compound is expected to expand further, solidifying its position as a key intermediate in the quest for novel therapeutic agents.